2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[1-[2-(dimethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H28N4O2S/c1-14-8-9-15(2)17(12-14)22-19(26)13-28-20-16-6-5-7-18(16)25(21(27)23-20)11-10-24(3)4/h8-9,12H,5-7,10-11,13H2,1-4H3,(H,22,26)
• InChI Key: SGVVHTJVADTFMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCN(C)C
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the utility of complex molecules in synthesizing diverse heterocyclic compounds. For instance, Hassaneen et al. (2003) explored the synthesis of polyfunctional fused heterocyclic compounds through reactions involving indene‐1,3‐diones, leading to the creation of new compounds with potential chemical and biological applications H. Hassaneen, Tayseer A. Abdallah, H. A. Abdelhadi, H. M. Hassaneen, R. Pagni, 2003. Similarly, Banfield et al. (1987) discussed the formation and structure determination of heterocyclic derivatives of guanidine, highlighting the importance of structural analysis in understanding the chemical properties of these compounds J. Banfield, G. Fallon, B. M. Gatehouse, 1987.

Antimicrobial Activity

Some studies have focused on the antimicrobial properties of newly synthesized heterocyclic compounds. For example, Hossan et al. (2012) synthesized a series of pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, showcasing the potential for these compounds to serve as the basis for new antibacterial and antifungal treatments A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012.

Molecular Docking and DFT Studies

Fahim et al. (2019) conducted molecular docking and density functional theory (DFT) studies on novel pyrimidiopyrazole derivatives, assessing their antitumor activity and providing insights into the molecular interactions that underpin their biological effects. This highlights the role of computational methods in designing and evaluating the efficacy of heterocyclic compounds in biomedical research Asmaa M. Fahim, M. S. Elshikh, N. M. Darwish, 2019.